Cas no 220950-34-5 (3-(4-Ethoxycarbonylphenyl)phenol)

• Product Name: 3-(4-Ethoxycarbonylphenyl)phenol
• CAS No: 220950-34-5
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18312963
• CID: 2836319
• PubChem ID: 22606905
• Update Time: 2025-10-28

3-(4-Ethoxycarbonylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• DTXSID20626847
• ethyl 3'-hydroxybiphenyl-4-carboxylate
• 3-(4-Ethoxycarbonylphenyl)phenol, 95%
• MFCD18312963
• SCHEMBL5846397
• MDDSOXBYVBQEEO-UHFFFAOYSA-N
• 3-(4-ETHOXYCARBONYLPHENYL)PHENOL
• 220950-34-5
• Ethyl 3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 3-(4-Ethoxycarbonylphenyl)phenol

• MDL： MFCD18312963
• Inchi： 1S/C15H14O3/c1-2-18-15(17)12-8-6-11(7-9-12)13-4-3-5-14(16)10-13/h3-10,16H,2H2,1H3
• InChI Key： MDDSOXBYVBQEEO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Ethoxycarbonylphenyl)phenol

3-(4-Ethoxycarbonylphenyl)phenol: A Comprehensive Overview

3-(4-Ethoxycarbonylphenyl)phenol, also known by its CAS number 220950-34-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenol group with an ethoxycarbonyl-substituted aromatic ring. The molecule's structure not only imparts it with interesting chemical properties but also makes it a valuable component in various applications, from pharmaceuticals to advanced materials.

The synthesis of 3-(4-Ethoxycarbonylphenyl)phenol typically involves multi-step organic reactions, often leveraging the versatility of aromatic substitution reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are pivotal in constructing the molecule's backbone.

One of the most promising applications of 3-(4-Ethoxycarbonylphenyl)phenol lies in its potential as a precursor for advanced materials. For instance, studies have demonstrated its utility in the synthesis of polymeric materials with tailored electronic and mechanical properties. By incorporating this compound into polymer frameworks, scientists have achieved materials with enhanced thermal stability and conductivity, making them suitable for high-tech applications such as flexible electronics and energy storage devices.

In the pharmaceutical industry, 3-(4-Ethoxycarbonylphenyl)phenol has shown potential as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in recent studies, particularly in the context of anti-inflammatory and anticancer therapies. Researchers have reported that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its role in the development of novel therapeutic agents.

The environmental impact of 3-(4-Ethoxycarbonylphenyl)phenol has also been a topic of interest. Studies on its biodegradation pathways have revealed that under certain conditions, the compound can be metabolized by microbial communities, reducing its persistence in natural ecosystems. This understanding is crucial for developing sustainable industrial practices that minimize environmental contamination.

In conclusion, 3-(4-Ethoxycarbonylphenyl)phenol (CAS No. 220950-34-5) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its chemical properties, synthesis methods, and potential uses continue to be explored by researchers worldwide. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in both academic research and industrial applications.